Cas no 23853-33-0 (S-Hydroxymethyl thiobenzoate)
S-Hydroxymethyl thiobenzoate is a sulfur-containing organic compound with the molecular formula C8H8O2S. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of thiobenzamide derivatives and other sulfur-functionalized compounds. The hydroxymethyl group enhances its reactivity, enabling efficient participation in nucleophilic substitution and condensation reactions. Its thiobenzoate moiety offers stability while allowing selective transformations under mild conditions. This compound is valued for its utility in pharmaceutical and agrochemical research, where it contributes to the development of bioactive molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and oxidation.
S-Hydroxymethyl thiobenzoate structure
Product Name:S-Hydroxymethyl thiobenzoate
CAS No:23853-33-0
MF:C8H8O2S
MW:168.212921142578
MDL:MFCD00014423
CID:88477
PubChem ID:287157
Update Time:2025-06-07
S-Hydroxymethyl thiobenzoate Chemical and Physical Properties
Names and Identifiers
-
- S-Hydroxymethyl thiobenzoate
- Hydroxymethyl-thiobenzoat
- Thiobenzoesaeure-S-hydroxymethylester
- thiobenzoic acid S-hydroxymethyl ester
- Benzenecarbothioic acid, S-(hydroxymethyl) ester
- S-hydroxymethyl benzothioate
- CS-0336282
- S-(Hydroxymethyl) benzothioate
- UNII-UJR6N69WMU
- benzoyl-oxymethyl-thiamine
- Benzoic acid, thio-, S-(hydroxymethyl) ester
- AKOS005206815
- 23853-33-0
- UJR6N69WMU
- hydroxymethylbenzoyl sulfide
- S-(Hydroxymethyl)benzothioate
- Benzoyl oxymethyl thiamine
- S-(hydroxymethyl) benzenecarbothioate
- AS-77034
- NSC 146570
- S-HYDROXYMETHYL THIOBENZOATE, 94%
- ((Hydroxymethyl)sulfanyl)(phenyl)methanone
- NSC-146570
- Methanol, mercapto-, S-benzoate
- FT-0638362
- NSC146570
- DTXSID60946657
- BENZENECARBOTHIOICACID, S-(HYDROXYMETHYL) ESTER
- AG-826/25038008
- [(hydroxymethyl)sulfanyl](phenyl)methanone
- DB-046266
- S-Hydroxymethylthiobenzoate
-
- MDL： MFCD00014423
- Inchi： 1S/C8H8O2S/c9-6-11-8(10)7-4-2-1-3-5-7/h1-5,9H,6H2
- InChI Key： MNTZJQAAOYSCMM-UHFFFAOYSA-N
- SMILES： S(CO)C(C1C=CC=CC=1)=O
- BRN： 2574909
Computed Properties
- Exact Mass: 168.02500
- Monoisotopic Mass: 168.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: White or pink powder, malodorous
- Density: 1.27
- Melting Point: 45-46°C
- Boiling Point: 261.8°Cat760mmHg
- Flash Point: 112.2°C
- Refractive Index: 1.608
- PSA: 62.60000
- LogP: 1.50980
- Solubility: Not determined
S-Hydroxymethyl thiobenzoate Security Information
- Hazardous Material transportation number：UN 3335
- Safety Instruction： S22-S24/25
- HazardClass：9
- Safety Term：S22;S24/25
S-Hydroxymethyl thiobenzoate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
S-Hydroxymethyl thiobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM460531-5g |
S-HYDROXYMETHYL THIOBENZOATE |
23853-33-0 | 95%+ | 5g |
$108 | 2022-06-11 | |
| abcr | AB177262-25 g |
S-Hydroxymethyl thiobenzoate, 94%; . |
23853-33-0 | 94% | 25g |
€138.00 | 2022-03-25 | |
| eNovation Chemicals LLC | D764360-5g |
S-HYDROXYMETHYL THIOBENZOATE |
23853-33-0 | 98% | 5g |
$195 | 2023-09-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-272302-5 g |
S-Hydroxymethyl thiobenzoate, |
23853-33-0 | 5g |
￥692.00 | 2023-07-10 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L00523-5g |
S-Hydroxymethyl thiobenzoate, 98% |
23853-33-0 | 98% | 5g |
￥1086.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L00523-25g |
S-Hydroxymethyl thiobenzoate, 98% |
23853-33-0 | 98% | 25g |
￥2285.00 | 2023-02-25 | |
| Cooke Chemical | F112223-5g |
S-Hydroxymethyl thiobenzoate |
23853-33-0 | 98 | 5g |
RMB 868.80 | 2025-02-21 | |
| Cooke Chemical | F112223-25g |
S-Hydroxymethyl thiobenzoate |
23853-33-0 | 98 | 25g |
RMB 1828.00 | 2025-02-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-272302-5g |
S-Hydroxymethyl thiobenzoate, |
23853-33-0 | 5g |
￥692.00 | 2023-09-05 | ||
| Ambeed | A710713-5g |
S-(Hydroxymethyl) benzothioate |
23853-33-0 | 95+% | 5g |
$88.0 | 2024-04-21 |
S-Hydroxymethyl thiobenzoate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
23853-33-0 (S-Hydroxymethyl thiobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
